2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO3/c1-12-4-7-16(10-13(12)2)21-11-17(19)18-14-5-8-15(20-3)9-6-14/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: PTWUIOSQZUKJDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=C(C=C2)OC)C
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide, also known as DMPPA, is a chemical compound that has been widely researched for its potential therapeutic applications. DMPPA belongs to the class of acetamide derivatives and has shown promising results as an anti-inflammatory and analgesic agent.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide is not yet fully understood. However, it is believed to act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to modulate the activity of ion channels involved in pain transmission, such as the TRPV1 receptor.
Biochemical and Physiological Effects:
2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to have anti-tumor effects in cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide in lab experiments is its relatively simple synthesis method. It is also a stable compound that can be easily stored and transported. However, one limitation is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide. One potential area of investigation is its potential as a treatment for neuropathic pain. Another area of research could be its potential as an anti-tumor agent in vivo. Additionally, further studies could be conducted to elucidate its mechanism of action and optimize its pharmacological properties.

Synthesis Methods

2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3,4-dimethylphenol with 4-methoxyphenylacetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with an amine such as N,N-dimethylformamide dimethyl acetal to yield 2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(4-methoxyphenyl)acetamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been investigated as an anti-inflammatory and analgesic agent, as well as a potential treatment for neuropathic pain and cancer.